Cyano(3-phenoxyphenyl)methyl 4-methyl-1,3-thiazole-5-carboxylate
Description
Cyano(3-phenoxyphenyl)methyl 4-methyl-1,3-thiazole-5-carboxylate (CPMT) is a type of organic compound that is widely used in scientific research. It is composed of a cyano group attached to a phenoxyphenyl group, a methyl group, and a thiazole-5-carboxylate group. CPMT has been studied for its potential use in a variety of applications, including drug synthesis, biochemistry, and physiology.
Scientific Research Applications
Structural Analysis and Properties
Studies have provided detailed insights into the crystal structure of cyano(3-phenoxyphenyl)methyl 4-methyl-1,3-thiazole-5-carboxylate compounds, such as fenpropathrin, a pyrethroid insecticide. The analysis reveals the dihedral angles between different molecular planes and discusses intermolecular interactions, including hydrogen bonds and weak C—H⋯π interactions, contributing to the understanding of its physical and chemical properties (Kang, Jeon, Lee, & Kim, 2014).
Synthetic Approaches
Research on the synthesis of related thiazole and thiazolotriazole compounds showcases innovative methodologies in organic chemistry. For example, a study demonstrates the one-pot synthesis of novel 5-amino(1,3)thiazolo(3,2-b)(1,2,4)triazoles, providing insights into the synthesis process and the potential for creating diverse chemical entities (El-Sherief, Hozien, EL-Mahdy, & Sarhan, 2011).
Application in Material Science
The development of materials with tunable optoelectronic properties for organic electronics applications has been explored through the synthesis of bicarbazole/cyanobenzene hybrid compounds. These studies investigate the effect of substituting different electron-donating and accepting groups on the materials' properties, demonstrating the compound's relevance in the design of host materials for organic light-emitting diodes (OLEDs) (Cao, Zhang, Wang, Shi, Wu, Tao, & Huang, 2018).
Pharmacological Research
In pharmacological research, cyano(3-phenoxyphenyl)methyl 4-methyl-1,3-thiazole-5-carboxylate derivatives have been evaluated for their larvicidal activity against Anopheles arabiensis. This highlights the compound's potential in contributing to the development of new strategies for malaria vector control (N. P., Dasappa, B., Chopra, Venugopala, Deb, Gleiser, Mohanlall, Maharaj, Shashiprabha, & Poojary, 2021).
properties
IUPAC Name |
[cyano-(3-phenoxyphenyl)methyl] 4-methyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O3S/c1-13-18(25-12-21-13)19(22)24-17(11-20)14-6-5-9-16(10-14)23-15-7-3-2-4-8-15/h2-10,12,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDDVAYMXYLNJNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyano(3-phenoxyphenyl)methyl 4-methyl-1,3-thiazole-5-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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